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methylbenzenesulfonic acid

Cat. No.: B011976 Get Quote

Introduction

5-Hydroxy-2-methylbenzenesulfonic acid, also known as p-cresol-2-sulfonic acid, is an

aromatic sulfonic acid.[1] A reliable analytical method for its quantification is essential for quality

control and research purposes. This application note presents a proposed High-Performance

Liquid Chromatography (HPLC) method for the analysis of 5-Hydroxy-2-
methylbenzenesulfonic acid. The method utilizes reversed-phase chromatography with UV

detection, a common and effective technique for the analysis of aromatic sulfonic acids.[2][3][4]

Principle

The method described is based on reversed-phase high-performance liquid chromatography

(RP-HPLC). The separation of 5-Hydroxy-2-methylbenzenesulfonic acid is achieved on a

C18 stationary phase. The mobile phase consists of a mixture of an organic solvent

(acetonitrile) and an aqueous buffer, which allows for the elution of the analyte. An ion-pairing

agent can be added to the mobile phase to improve the retention and peak shape of the

sulfonic acid.[3] Detection is performed using a UV detector, as the aromatic ring of the analyte

absorbs UV light.

Experimental Protocols
1. Apparatus and Materials
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HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector

C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size)

Data acquisition and processing software

Analytical balance

Volumetric flasks (Class A)

Pipettes (Class A)

Syringe filters (0.45 µm)

2. Reagents and Chemicals

5-Hydroxy-2-methylbenzenesulfonic acid reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade or Milli-Q)

Phosphoric acid (reagent grade)

Tetrabutylammonium hydrogen sulfate (ion-pair reagent, optional)

3. HPLC Conditions
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Parameter Recommended Setting

Column C18, 4.6 x 250 mm, 5 µm

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient
0-15 min: 10-40% B15-20 min: 40-10% B20-25

min: 10% B (re-equilibration)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at 220 nm

Injection Volume 10 µL

4. Preparation of Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 5-
Hydroxy-2-methylbenzenesulfonic acid reference standard and dissolve it in a 10 mL

volumetric flask with the mobile phase as the diluent.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to obtain concentrations in the desired range

(e.g., 1, 5, 10, 25, 50, 100 µg/mL).

5. Sample Preparation

Accurately weigh the sample containing 5-Hydroxy-2-methylbenzenesulfonic acid.

Dissolve the sample in a known volume of mobile phase.

Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

6. Analytical Procedure

Inject the prepared standard and sample solutions into the HPLC system.
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Record the chromatograms and the peak areas.

Construct a calibration curve by plotting the peak area of the standard solutions against their

corresponding concentrations.

Determine the concentration of 5-Hydroxy-2-methylbenzenesulfonic acid in the sample by

interpolating its peak area on the calibration curve.

Data Presentation
Table 1: Example Chromatographic Performance and Calibration Data

Parameter Result

Retention Time (min) ~ 8.5

Linearity Range (µg/mL) 1 - 100

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) (µg/mL) 0.3

Limit of Quantitation (LOQ) (µg/mL) 1.0

Note: The data presented in this table is for illustrative purposes and represents typical

performance. Actual results may vary and require validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-5-methylbenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-5-methylbenzenesulfonic-acid
https://sielc.com/separation-of-5-amino-2-methylbenzenesulfonic-acid-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-5-amino-2-methylbenzenesulfonic-acid-on-newcrom-c18-hplc-column
https://www.researchgate.net/publication/224922234_Determination_of_p-Cresidine_Sulfonic_Acid_and_p-Cresidine_in_p-Cresidine_Sulfonic_Acid_for_Industrial_Use_by_Reversed-Phase_Ion-Pair_HPLC
https://pmc.ncbi.nlm.nih.gov/articles/PMC3658057/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3658057/
https://www.benchchem.com/product/b011976#hplc-method-for-analysis-of-5-hydroxy-2-methylbenzenesulfonic-acid
https://www.benchchem.com/product/b011976#hplc-method-for-analysis-of-5-hydroxy-2-methylbenzenesulfonic-acid
https://www.benchchem.com/product/b011976#hplc-method-for-analysis-of-5-hydroxy-2-methylbenzenesulfonic-acid
https://www.benchchem.com/product/b011976#hplc-method-for-analysis-of-5-hydroxy-2-methylbenzenesulfonic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b011976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

